2-(2-Bromo-4-methylphenoxy)acetamide
Overview
Description
“2-(2-Bromo-4-methylphenoxy)acetamide” is a chemical compound with the molecular formula C9H10BrNO2 . Its molecular weight is 244.09 .
Molecular Structure Analysis
The InChI code for “2-(2-Bromo-4-methylphenoxy)acetamide” is 1S/C9H10BrNO2/c1-6-2-3-8(7(10)4-6)13-5-9(11)12/h2-4H,5H2,1H3,(H2,11,12) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
“2-(2-Bromo-4-methylphenoxy)acetamide” is a solid at room temperature .Scientific Research Applications
Medicinal Chemistry
2-(2-Bromo-4-methylphenoxy)acetamide is a compound of interest in medicinal chemistry . Medicinal chemists use various chemical techniques and computational chemistry applications to study the utilization of drugs and their biological effects . This compound, being a derivative of phenoxy acetamide, could be used in the design and development of new pharmaceutical compounds .
Synthesis of Derivatives
The compound can be used as a precursor in the synthesis of various derivatives. For example, it can be used in the synthesis of chalcone, indole, and quinoline derivatives . These derivatives have shown promising pharmacological activities .
Antioxidant Activity
Some derivatives of phenoxy acetamide have shown significant antioxidant activity . Therefore, 2-(2-Bromo-4-methylphenoxy)acetamide could potentially be used in the development of antioxidant drugs .
Industrial Organic Chemistry
In industrial organic chemistry, this compound could be used in the synthesis of biologically active substances based on molecular interactions . It could also be used to improve the processes by which existing pharmaceuticals are made .
Pharmacology
In pharmacology, this compound could be used in the study of the effects of synthetic, semi-synthetic, and natural biologically active substances . It could also be used in the development of new drugs with specific physicochemical properties .
Chemical Diversity Studies
The compound could be used in chemical diversity studies. Researchers could design new derivatives of phenoxy acetamide that could potentially enhance life quality .
Safety and Hazards
properties
IUPAC Name |
2-(2-bromo-4-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c1-6-2-3-8(7(10)4-6)13-5-9(11)12/h2-4H,5H2,1H3,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKBRNCLZMLTJDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50358169 |
Source
|
| Record name | 2-(2-bromo-4-methylphenoxy)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50358169 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromo-4-methylphenoxy)acetamide | |
CAS RN |
102066-01-3 |
Source
|
| Record name | 2-(2-bromo-4-methylphenoxy)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50358169 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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